3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoic acid
• InChI: InChI=1S/C11H12O4/c12-9(6-11(13)14)7-1-2-10-8(5-7)3-4-15-10/h1-2,5,9,12H,3-4,6H2,(H,13,14)
• InChI Key: RQWYKOUXEMELCY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C(CC(=O)O)O

Description

3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid is an organic compound that features a dihydrobenzofuran ring fused with a propanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid typically involves a multi-step reaction processThe reaction conditions often involve the use of catalysts and specific solvents to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as crystallization and chromatography are employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can convert the hydroxyl group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Various substituents can be introduced into the dihydrobenzofuran ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The conditions typically involve controlled temperatures and specific solvents to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield a ketone derivative, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in drug development.

Industry: It is used in the synthesis of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-(2,3-Dihydrobenzofuran-5-yl)-2-propenoic acid
• Ethyl 3-(2,3-dihydrobenzofuran-5-yl)-2-propenoate
• 2,3-Dihydrobenzofuran-5-boronic acid

Uniqueness

3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various research and industrial applications .